molecular formula C7H13NO2S B8314241 Thiobutyrylamino-acetic acid methyl ester

Thiobutyrylamino-acetic acid methyl ester

Cat. No.: B8314241
M. Wt: 175.25 g/mol
InChI Key: WTIYVTFDWIOUFV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Thiobutyrylamino-acetic acid methyl ester is a useful research compound. Its molecular formula is C7H13NO2S and its molecular weight is 175.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H13NO2S

Molecular Weight

175.25 g/mol

IUPAC Name

methyl 2-(butanethioylamino)acetate

InChI

InChI=1S/C7H13NO2S/c1-3-4-6(11)8-5-7(9)10-2/h3-5H2,1-2H3,(H,8,11)

InChI Key

WTIYVTFDWIOUFV-UHFFFAOYSA-N

Canonical SMILES

CCCC(=S)NCC(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of the product of Example 5A (0.774 g, 4.862 mmol) in anhydrous THF (50 mL) was treated with Lawesson reagent (1.338 g, 3.209 mmol), then heated at reflux under a nitrogen atmosphere for 30 minutes. The reaction was cooled to 0° and a saturated aqueous sodium bicarbonate solution (40 mL) was slowly added dropwise. The mixture was stirred at room temperature for 15 minutes, and then extracted with ethyl acetate (100 mL), and the organic extract washed with saturated aqueous sodium bicarbonate (50 mL), water (2×25 mL), and brine. Dried the organic phase over anhydrous sodium sulfate, filtered, and concentrated under vacuum giving the title compound. Purification by silica gel flash chromatography with 1% ethyl acetate/methylene chloride afforded the title compound as a colorless oil (0.790 g, 4.508 mmol, 93%).
Quantity
0.774 g
Type
reactant
Reaction Step One
Quantity
1.338 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
40 mL
Type
reactant
Reaction Step Two

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